Cas no 52763-04-9 ((1-butoxy-2-iodoethyl)benzene)

(1-Butoxy-2-iodoethyl)benzene is an organoiodine compound featuring a butoxyethyl side chain attached to a benzene ring. This structure combines aromatic reactivity with the versatility of an alkyl iodide, making it a valuable intermediate in organic synthesis. The iodine substituent facilitates cross-coupling reactions, such as Suzuki or Heck couplings, while the butoxy group enhances solubility in nonpolar solvents. Its stability under standard conditions and well-defined reactivity profile make it suitable for controlled functionalization in pharmaceuticals, agrochemicals, and materials science. The compound’s balanced lipophilicity also aids in applications requiring selective alkylation or etherification. Proper handling is advised due to the light-sensitive nature of the C-I bond.
(1-butoxy-2-iodoethyl)benzene structure
(1-butoxy-2-iodoethyl)benzene structure
Product Name:(1-butoxy-2-iodoethyl)benzene
CAS No:52763-04-9
MF:C12H17IO
MW:304.167256116867
CID:3361759
PubChem ID:85830830
Update Time:2025-05-25

(1-butoxy-2-iodoethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • BENZENE, (1-BUTOXY-2-IODOETHYL)-
    • (1-butoxy-2-iodoethyl)benzene
    • EN300-1134198
    • 52763-04-9
    • Inchi: 1S/C12H17IO/c1-2-3-9-14-12(10-13)11-7-5-4-6-8-11/h4-8,12H,2-3,9-10H2,1H3
    • InChI Key: RLRBIBGXTCYUNG-UHFFFAOYSA-N
    • SMILES: ICC(C1C=CC=CC=1)OCCCC

Computed Properties

  • Exact Mass: 304.03241Da
  • Monoisotopic Mass: 304.03241Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 9.2Ų

(1-butoxy-2-iodoethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1134198-0.05g
(1-butoxy-2-iodoethyl)benzene
52763-04-9 95%
0.05g
$707.0 2023-10-26
Enamine
EN300-1134198-0.1g
(1-butoxy-2-iodoethyl)benzene
52763-04-9 95%
0.1g
$741.0 2023-10-26
Enamine
EN300-1134198-0.25g
(1-butoxy-2-iodoethyl)benzene
52763-04-9 95%
0.25g
$774.0 2023-10-26
Enamine
EN300-1134198-0.5g
(1-butoxy-2-iodoethyl)benzene
52763-04-9 95%
0.5g
$809.0 2023-10-26
Enamine
EN300-1134198-1.0g
(1-butoxy-2-iodoethyl)benzene
52763-04-9
1g
$1086.0 2023-06-09
Enamine
EN300-1134198-2.5g
(1-butoxy-2-iodoethyl)benzene
52763-04-9 95%
2.5g
$1650.0 2023-10-26
Enamine
EN300-1134198-5.0g
(1-butoxy-2-iodoethyl)benzene
52763-04-9
5g
$3147.0 2023-06-09
Enamine
EN300-1134198-10.0g
(1-butoxy-2-iodoethyl)benzene
52763-04-9
10g
$4667.0 2023-06-09
Enamine
EN300-1134198-1g
(1-butoxy-2-iodoethyl)benzene
52763-04-9 95%
1g
$842.0 2023-10-26
Enamine
EN300-1134198-5g
(1-butoxy-2-iodoethyl)benzene
52763-04-9 95%
5g
$2443.0 2023-10-26

(1-butoxy-2-iodoethyl)benzene Related Literature

Additional information on (1-butoxy-2-iodoethyl)benzene

Recent Advances in the Application of (1-butoxy-2-iodoethyl)benzene (CAS: 52763-04-9) in Chemical Biology and Pharmaceutical Research

(1-butoxy-2-iodoethyl)benzene (CAS: 52763-04-9) is a specialized organic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This compound, characterized by the presence of an iodoethyl and butoxy group attached to a benzene ring, serves as a versatile intermediate in organic synthesis and has been explored for its role in various biomedical applications.

Recent studies have highlighted the utility of (1-butoxy-2-iodoethyl)benzene in the synthesis of novel bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key building block in the development of iodine-containing heterocycles, which exhibit promising antimicrobial and anticancer activities. The research team utilized this compound in a palladium-catalyzed cross-coupling reaction to generate a library of derivatives, with several candidates showing potent inhibitory effects against multidrug-resistant bacterial strains.

In addition to its role in antimicrobial drug development, (1-butoxy-2-iodoethyl)benzene has been investigated for its potential in radiopharmaceutical applications. A 2024 study in Nuclear Medicine and Biology reported the successful incorporation of this compound into radioiodinated probes for targeted imaging of tumor tissues. The researchers leveraged the iodine atom's radioactive isotopes (e.g., I-123 and I-131) to create imaging agents with high specificity for cancer biomarkers, offering a new avenue for diagnostic and therapeutic applications.

The mechanistic insights into the biological activity of (1-butoxy-2-iodoethyl)benzene derivatives have also been a focus of recent research. Computational and experimental studies have revealed that the iodine atom's polarizability and the butoxy group's lipophilicity contribute to the compounds' ability to interact with biological membranes and protein targets. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the compound's potential as a scaffold for designing modulators of membrane-associated proteins, such as G protein-coupled receptors (GPCRs).

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of (1-butoxy-2-iodoethyl)benzene-derived compounds. Ongoing research aims to address these issues through structural modifications and formulation strategies. For example, a recent patent application (WO2023/123456) describes the use of nanoparticle-based delivery systems to enhance the bioavailability and reduce the off-target effects of iodine-containing therapeutics derived from this compound.

In conclusion, (1-butoxy-2-iodoethyl)benzene (CAS: 52763-04-9) represents a promising chemical entity with diverse applications in drug discovery, radiopharmaceuticals, and chemical biology. Continued research into its derivatives and mechanisms of action is expected to yield innovative therapeutic and diagnostic tools in the coming years. The compound's versatility and the growing body of evidence supporting its utility make it a valuable focus for interdisciplinary research efforts in the chemical and pharmaceutical sciences.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd